Cas no 945262-21-5 (1-(Bromomethyl)-4-chloro-2,5-difluorobenzene)

• Product Name: 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
• CAS No: 945262-21-5
• MF: C₇H₄BrClF₂
• MW: 241.460467338562
• CID: 1012006
• PubChem ID: 53403079
• Update Time: 2025-04-20

1-(Bromomethyl)-4-chloro-2,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)-4-chloro-2,5-difluorobenzene
• 4-Chloro-2,5-difluorobenzyl bromide
• 4-chloro-2,5-difluorobenzylbromide
• 1-Bromomethyl-4-chloro-2,5-difluoro-benzene
• BENZENE, 1-(BROMOMETHYL)-4-CHLORO-2,5-DIFLUORO-
• HBSFCZCGSJARIR-UHFFFAOYSA-N
• 6219AC
• CM13310
• AS05955
• AK102495
• A900704
• MFCD11847042
• 945262-21-5
• EN300-1894141
• SY117271
• SCHEMBL377235
• CS-0036459
• AKOS016004828
• DS-3856
• VMB26221
• DTXSID50695107
• DB-336856
• 1-(bromomethyl)-4-chloro-2,5-difluoro-benzene

• MDL： MFCD11847042
• Inchi： 1S/C7H4BrClF2/c8-3-4-1-7(11)5(9)2-6(4)10/h1-2H,3H2
• InChI Key： HBSFCZCGSJARIR-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1F)Cl)F

Computed Properties

• Exact Mass: 239.91500
• Monoisotopic Mass: 239.91530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.3

Experimental Properties

• Density: 1.733±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 221.3±35.0 ºC (760 Torr),
• Flash Point: 87.6±25.9 ºC,
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.51310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides